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Compound of Interest

Compound Name: 2-Nitrobenzyl alcohol

Cat. No.: B147356 Get Quote

For researchers and professionals in the scientific community, the proper management and

disposal of chemical waste is paramount to ensuring a safe and compliant laboratory

environment. 2-Nitrobenzyl alcohol, a compound often utilized in synthetic chemistry, requires

careful handling due to its potential hazards. This guide provides a comprehensive, step-by-

step procedure for its safe disposal, compiled from safety data sheets and general principles of

hazardous waste management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be fully aware of the hazards

associated with 2-Nitrobenzyl alcohol and to be equipped with the appropriate personal

protective equipment (PPE).

Potential Hazards:

Irritation: Causes skin and serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

Harmful if Swallowed or in Contact with Skin: Classified as harmful if it comes into contact

with skin or is swallowed.[2][3]

Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves

Chemical-resistant gloves (e.g., nitrile rubber)

must be worn. Always inspect gloves before use

and use proper removal techniques to avoid

skin contact.[1]

Eye Protection
Chemical safety goggles or a face shield are

mandatory to prevent eye contact.[4]

Body Protection
A lab coat should be worn to protect against

accidental skin exposure.

Respiratory

If handling in a way that generates dust or

aerosols outside of a fume hood, a NIOSH-

approved respirator (such as a type N95) should

be used.[1][5]

Step-by-Step Disposal Procedure
The disposal of 2-Nitrobenzyl alcohol must be conducted in accordance with institutional,

local, and national regulations for hazardous waste. Under no circumstances should this

chemical be disposed of down the drain or in regular trash.[6]

1. Waste Collection:

Collect waste 2-Nitrobenzyl alcohol, including any contaminated materials (e.g., absorbent

paper, gloves), in a designated and clearly labeled hazardous waste container.[6]

The container must be chemically compatible with 2-Nitrobenzyl alcohol and have a

secure, tight-fitting lid to prevent any leaks or spills.[1][4]

2. Waste Segregation and Storage:

Do not mix 2-Nitrobenzyl alcohol waste with other waste streams, particularly incompatible

materials such as strong oxidizing agents or acids.[7]

Store the sealed waste container in a designated, well-ventilated, and cool satellite

accumulation area (SAA) for hazardous waste.[1]
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Ensure the storage area is away from heat sources and direct sunlight.

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Nitrobenzyl alcohol," the CAS number (612-25-9), and any associated hazard warnings

(e.g., "Irritant").[4][6]

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to schedule a pickup.[6]

Provide an accurate description of the waste, including its composition and volume, to the

disposal company.

The final disposal will likely involve incineration at a permitted hazardous waste facility.

Quantitative Data Summary
While specific concentration limits for the disposal of 2-Nitrobenzyl alcohol are not well-

defined in publicly available literature, the following table summarizes its key identifiers and

physical properties relevant to its handling and disposal.
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Property Value

CAS Number 612-25-9

Molecular Formula C7H7NO3

Molecular Weight 153.14 g/mol

Appearance Beige to cream powder/solid[3]

Melting Point 69-73 °C[3]

Boiling Point 270 °C[3][5]

GHS Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)[1][2]

Experimental Protocol: Chemical Inactivation
A universally recognized and validated protocol for the chemical inactivation of 2-Nitrobenzyl
alcohol for routine disposal purposes is not readily available in scientific literature or safety

guidelines. While research has shown that it can react with substances like

trifluoromethanesulfonic acid, this is not a recommended disposal method due to the potential

for hazardous reactions and byproducts. Therefore, attempting to neutralize or chemically treat

2-Nitrobenzyl alcohol waste in a laboratory setting is strongly discouraged. The safest and

most compliant method of disposal is through a licensed hazardous waste management

service.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper and safe disposal of 2-
Nitrobenzyl alcohol.
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Caption: Disposal workflow for 2-Nitrobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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